N-(isochroman-3-ylmethyl)-N-methyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide

• IUPAC Name: N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-N-methyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide
• InChI: InChI=1S/C18H21N3O3/c1-20(11-15-9-13-5-2-3-6-14(13)12-24-15)17(22)16-10-19-21-7-4-8-23-18(16)21/h2-3,5-6,10,15H,4,7-9,11-12H2,1H3
• InChI Key: PUWVXSOTGHYCBU-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CC2=CC=CC=C2CO1)C(=O)C3=C4N(CCCO4)N=C3
• Molecular Formula: C18H21N3O3
• Molecular Weight: 327.4 g/mol

Description

Synthesis Analysis

The synthesis of related heterocyclic compounds involves multi-step chemical reactions, including cyclization, substitution, and functional group transformations. For instance, a study on the synthesis of fluorocontaining derivatives of pyrazolo[3,4-d]pyrimidines demonstrates a method that might be analogous to synthesizing the compound , involving reactions with primary and secondary amines to form amides and high-temperature cyclization to obtain the desired heterocyclic framework (Eleev et al., 2015).

Molecular Structure Analysis

The molecular structure of heterocyclic compounds like the one is characterized by the presence of multiple ring systems that include at least one atom other than carbon, such as nitrogen or oxygen. These structures are often elucidated using spectroscopic methods and crystallography. For example, an X-ray crystal structure analysis provided insights into the three-dimensional arrangement of atoms within a novel pyrazole derivative, which could be reflective of the structural analysis approaches for our compound of interest (Kumara et al., 2018).

Chemical Reactions and Properties

Heterocyclic compounds exhibit a wide range of chemical reactions, primarily due to their diverse functional groups and reactive sites. Reactions such as electrophilic substitution, nucleophilic addition, and ring-opening/closure are common. The chemical properties of these compounds are largely determined by the nature of the heteroatoms within the ring, influencing their electronic, optical, and thermal properties.

Physical Properties Analysis

The physical properties of heterocyclic compounds, including melting points, boiling points, solubility, and stability, are crucial for their practical applications. These properties are influenced by molecular weight, polarity, and the presence of functional groups. For instance, thermal stability up to 190°C was observed for a novel pyrazole derivative, indicating the significance of assessing physical properties for application considerations (Kumara et al., 2018).